Cas no 82228-89-5 (Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde)
82228-89-5 structure
Product Name:Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde
CAS No:82228-89-5
MF:C13H13NO4S
MW:279.31162238121
MDL:MFCD00043164
CID:90818
PubChem ID:57651088
Update Time:2025-04-18
Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Formyl-1-methylpyridin-1-ium benzenesulfonate
- 4-Formyl-1-methylpyridinium benzenesulphonate hydrate
- N-Methylpyridinium-4-carboxaldehyde benzenesulphonate hydrate
- 4-FORMYL-1-METHYL-PYRIDINIUM BENZENESULFONATE
- benzenesulfonate,1-methylpyridin-1-ium-4-carbaldehyde
- N-METHYLPYRIDINIUM-4-CARBOXALDEHYDE BENZENESULFONATE HYDRAT
- N-Methylpyridinium-4-carboxaldehyde benzenesulfonate hydrate
- HSVLGIFAXFDLMU-UHFFFAOYSA-M
- AS-37777
- Pyridinium, 4-formyl-1-methyl-, benzenesulfonate
- CS-0020961
- 4-formyl-1-methylpyridinium benzenesulfo nate
- SCHEMBL1323372
- AKOS022172386
- 4-formyl-1-methyl pyridinium benzensulfonate
- DTXSID40431258
- 82228-89-5
- 4-formyl-l-methyl pyridinium benzensulfonate
- 4-formyl-methylpyridinium benzene sulfonate
- benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde
- 4-Formyl-1-methylpyridin-1-iumbenzenesulfonate
- A840281
- 4-Formyl-1-methylpyridinium benzenesulfonate, >=95.0%
- FT-0641854
- 4-Formyl-1-methylpyridinium benzenesulfonate
- DB-016423
- Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde
-
- MDL: MFCD00043164
- Inchi: 1S/C7H8NO.C6H6O3S/c1-8-4-2-7(6-9)3-5-8;7-10(8,9)6-4-2-1-3-5-6/h2-6H,1H3;1-5H,(H,7,8,9)/q+1;/p-1
- InChI Key: HSVLGIFAXFDLMU-UHFFFAOYSA-M
- SMILES: S(C1C=CC=CC=1)(=O)(=O)[O-].O=CC1C=C[N+](C)=CC=1
- BRN: 5695963
Computed Properties
- Exact Mass: 279.05700
- Monoisotopic Mass: 279.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 86.5Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Melting Point: ~95 °C
- Boiling Point: No data available
- Flash Point: No data available
- Water Partition Coefficient: Sparingly soluble in water (0.27 g/L at 25°C).
- PSA: 86.53000
- LogP: 1.99510
- Solubility: Not determined
- Sensitiveness: Air Sensitive
- Vapor Pressure: No data available
Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P261;P280;P305+P351+P338;P304+P340;P405;P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S22-S24/25
- FLUKA BRAND F CODES:3-10
- Risk Phrases:R36/37/38
- Storage Condition:2-8 °C
Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM173669-50g |
4-formyl-1-methylpyridin-1-ium benzenesulfonate |
82228-89-5 | 95% | 50g |
$276 | 2021-08-05 | |
| TRC | B537940-50mg |
Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde |
82228-89-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B537940-100mg |
Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde |
82228-89-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B537940-500mg |
Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde |
82228-89-5 | 500mg |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | OR55120-1g |
4-Formyl-1-methylpyridinium benzenesulphonate |
82228-89-5 | 98% | 1g |
£21.00 | 2025-03-21 | |
| Apollo Scientific | OR55120-5g |
4-Formyl-1-methylpyridinium benzenesulphonate |
82228-89-5 | 98% | 5g |
£58.00 | 2025-02-20 | |
| Chemenu | CM173669-50g |
4-formyl-1-methylpyridin-1-ium benzenesulfonate |
82228-89-5 | 95%+ | 50g |
$276 | 2022-06-10 | |
| eNovation Chemicals LLC | D954254-5g |
4-Formyl-1-methylpyridin-1-ium benzenesulfonate |
82228-89-5 | 95% | 5g |
$90 | 2024-06-07 | |
| AstaTech | 61382-1/G |
4-FORMYL-1-METHYL-PYRIDINIUM BENZENESULFONATE |
82228-89-5 | 97% | 1g |
$55 | 2023-09-16 | |
| AstaTech | 61382-5/G |
4-FORMYL-1-METHYL-PYRIDINIUM BENZENESULFONATE |
82228-89-5 | 97% | 5g |
$166 | 2023-09-16 |
Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
82228-89-5 (Benzenesulfonate;1-methylpyridin-1-ium-4-carbaldehyde) Related Products
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